Cas no 1805635-46-4 (Methyl 5-cyano-2-hydroxy-3-methylbenzoate)

• Product Name: Methyl 5-cyano-2-hydroxy-3-methylbenzoate
• CAS No: 1805635-46-4
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 4952149
• Update Time: 2023-08-22

Methyl 5-cyano-2-hydroxy-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-hydroxy-3-methylbenzoate

• Inchi： 1S/C10H9NO3/c1-6-3-7(5-11)4-8(9(6)12)10(13)14-2/h3-4,12H,1-2H3
• InChI Key： PUECRKGPJJNKCD-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)OC)=CC(C#N)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 2.8
• Topological Polar Surface Area: 70.3